Cas no 2090335-53-6 (tert-butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate)

tert-butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate structure
2090335-53-6 structure
Product Name:tert-butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate
CAS No:2090335-53-6
MF:C10H19NO3
MW:201.262763261795
MDL:MFCD31705567
CID:5183621
PubChem ID:131307252
Update Time:2026-03-05

tert-butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(hydroxymethyl)-2-methylazetidine-1-carboxylate
    • 1-Azetidinecarboxylic acid, 3-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate
    • t-Butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate
    • tert-butyl (2R)-3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate
    • AS-84565
    • P20437
    • 3-1-Boc-(hydroxymethyl)-2-methylazetidine
    • 2090335-53-6
    • tert-butyl (2S,3R)-3-(hydroxymethyl)-2-methylazetidine-1-carboxylate
    • 2920319-44-2
    • tert-butyl3-(hydroxymethyl)-2-methylazetidine-1-carboxylate
    • MFCD31705567
    • MDL: MFCD31705567
    • Inchi: 1S/C10H19NO3/c1-7-8(6-12)5-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3
    • InChI Key: GCKYULDQJWNXBA-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(CO)C1C

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.8Ų

tert-butyl 3-(hydroxymethyl)-2-methyl-azetidine-1-carboxylate Pricemore >>

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